ethyl 3-(1,3-benzothiazol-2-yl)-2-cyclohexaneamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
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Description
Ethyl 3-(1,3-benzothiazol-2-yl)-2-cyclohexaneamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a useful research compound. Its molecular formula is C24H27N3O3S2 and its molecular weight is 469.62. The purity is usually 95%.
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Biological Activity
Ethyl 3-(1,3-benzothiazol-2-yl)-2-cyclohexaneamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including its synthesis, mechanisms of action, and therapeutic applications.
Chemical Structure and Properties
The compound features a complex structure that incorporates a thieno[2,3-c]pyridine core fused with a benzothiazole moiety. The presence of an ethyl group and a cyclohexane amide side chain contributes to its unique chemical behavior and biological activity.
Synthesis
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Various synthetic routes have been explored to optimize yields and purity. For instance:
- Initial Reaction : The reaction of thieno[2,3-c]pyridine derivatives with benzothiazole under acidic conditions.
- Formation of Amide : Subsequent coupling with cyclohexanamine to form the desired amide.
- Esterification : Finally, the introduction of the ethyl carboxylate group through esterification reactions.
Antimicrobial Properties
Research indicates that compounds with similar structures exhibit antimicrobial activity against various pathogens. This compound has been tested against:
- Bacteria : Effective against Gram-positive and Gram-negative bacteria.
- Fungi : Shows antifungal properties against common strains.
Enzyme Inhibition
This compound has also demonstrated potential as an inhibitor of key enzymes involved in disease processes:
- Acetylcholinesterase : Inhibition may lead to increased levels of acetylcholine in synapses, suggesting potential use in treating neurodegenerative diseases.
- Cyclooxygenase : Inhibiting this enzyme could reduce inflammation and pain.
Case Studies
Several studies have reported on the efficacy of similar compounds in clinical settings:
- Neuroprotective Effects : A study published in Journal of Medicinal Chemistry highlighted the neuroprotective properties of benzothiazole derivatives in animal models of Alzheimer's disease.
- Anticancer Activity : Another investigation into thieno[2,3-c]pyridine derivatives revealed their ability to inhibit cancer cell proliferation in vitro.
The biological activity of this compound can be attributed to several mechanisms:
- Binding Affinity : The compound's structure allows it to bind effectively to target enzymes or receptors.
- Cell Signaling Modulation : It may influence pathways related to apoptosis and cell survival.
Properties
IUPAC Name |
ethyl 3-(1,3-benzothiazol-2-yl)-2-(cyclohexanecarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3S2/c1-2-30-24(29)27-13-12-16-19(14-27)32-23(26-21(28)15-8-4-3-5-9-15)20(16)22-25-17-10-6-7-11-18(17)31-22/h6-7,10-11,15H,2-5,8-9,12-14H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGYVYPZDXOAENH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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